Sodium hydroxysulphamate Sodium hydroxysulphamate
Brand Name: Vulcanchem
CAS No.: 14691-72-6
VCID: VC20971849
InChI: InChI=1S/H3NO4S.Na/c2-1-6(3,4)5;/h1-2H,(H,3,4,5);/q;+1/p-1
SMILES: N(O)S(=O)(=O)[O-].[Na+]
Molecular Formula: H2NNaO4S
Molecular Weight: 135.08 g/mol

Sodium hydroxysulphamate

CAS No.: 14691-72-6

Cat. No.: VC20971849

Molecular Formula: H2NNaO4S

Molecular Weight: 135.08 g/mol

* For research use only. Not for human or veterinary use.

Sodium hydroxysulphamate - 14691-72-6

Specification

CAS No. 14691-72-6
Molecular Formula H2NNaO4S
Molecular Weight 135.08 g/mol
IUPAC Name sodium;N-hydroxysulfamate
Standard InChI InChI=1S/H3NO4S.Na/c2-1-6(3,4)5;/h1-2H,(H,3,4,5);/q;+1/p-1
Standard InChI Key NFJBRDKUFDWAKQ-UHFFFAOYSA-M
Isomeric SMILES N(O)S(=O)(=O)[O-].[Na+]
SMILES N(O)S(=O)(=O)[O-].[Na+]
Canonical SMILES N(O)S(=O)(=O)[O-].[Na+]

Introduction

Chemical Identity and Structure

Sodium hydroxysulphamate, also known as sodium N-hydroxysulfamate or sodium hydroxysulfamate, is a chemical compound with the molecular formula H₂NNaO₄S and a molecular weight of 135.08 g/mol . This compound is registered in chemical databases with the CAS registry number 14691-72-6 and the European Community (EC) Number 238-734-0 . It belongs to the broader family of sulfamate compounds, which are derivatives of sulfamic acid.
The structure of sodium hydroxysulphamate features a sodium ion associated with a hydroxysulfamate anion. The hydroxysulfamate portion contains a nitrogen atom bonded to both a hydroxyl group and a sulfonyl group, creating a unique chemical arrangement that distinguishes it from other sulfamate compounds.

Structural Comparison with Related Compounds

To better understand sodium hydroxysulphamate's structure, it is helpful to compare it with related compounds:

CompoundMolecular FormulaMolecular Weight (g/mol)Key Structural Features
Sodium HydroxysulphamateH₂NNaO₄S135.08Contains N-hydroxysulfamate anion with Na⁺ counterion
Sodium SulfamateH₂NNaO₃S119.08Contains sulfamate anion without hydroxyl group
Sulfamic AcidH₃NSO₃97.09Parent acid of sulfamates; contains amino group linked to sulfonyl

Relationship to Sulfamic Acid and Derivatives

Sodium hydroxysulphamate is structurally related to sulfamic acid (H₃NSO₃), which is a molecular compound that finds many applications. Sulfamic acid is described as a colourless, water-soluble compound that melts at 205°C before decomposing at higher temperatures to water, sulfur trioxide, sulfur dioxide, and nitrogen .

Structural Relationship

Sulfamic acid may be considered an intermediate compound between sulfuric acid (H₂SO₄) and sulfamide (H₄N₂SO₂), effectively replacing a hydroxyl (–OH) group with an amine (–NH₂) group at each step . Sodium hydroxysulphamate can be viewed as a derivative where the hydroxyl group is attached to the nitrogen rather than the sulfur, with sodium as the counterion.

Comparison with Sodium Sulfamate

Sodium sulfamate (H₂NNaO₃S) is another closely related compound. The key difference between sodium sulfamate and sodium hydroxysulphamate is the presence of a hydroxyl group attached to the nitrogen atom in the latter. This structural difference likely impacts various properties including solubility, reactivity, and potential applications .

Research Status and Future Directions

The limited information available on sodium hydroxysulphamate in scientific databases suggests this compound remains relatively understudied compared to other sulfamate derivatives.

Current Research Gaps

Current knowledge gaps include:

  • Comprehensive physical and chemical property data

  • Detailed reactivity profiles

  • Specific applications and performance in various settings

  • Toxicological and environmental impact assessments

Future Research Opportunities

Future research on sodium hydroxysulphamate could focus on:

  • Establishing comprehensive physical and chemical property datasets

  • Exploring potential applications based on its unique hydroxylated structure

  • Investigating its behavior in various chemical reactions

  • Comparing its properties and performance with other sulfamates

  • Developing efficient and scalable synthesis methods

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